3-(2-oxo-3H-benzimidazol-1-yl)propyl 2-ethoxypyridine-3-carboxylate

• IUPAC Name: 3-(2-oxo-3H-benzimidazol-1-yl)propyl 2-ethoxypyridine-3-carboxylate
• InChI: InChI=1S/C18H19N3O4/c1-2-24-16-13(7-5-10-19-16)17(22)25-12-6-11-21-15-9-4-3-8-14(15)20-18(21)23/h3-5,7-10H,2,6,11-12H2,1H3,(H,20,23)
• InChI Key: PCZAZBWQVOEBIB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC=N1)C(=O)OCCCN2C3=CC=CC=C3NC2=O
• Molecular Formula: C18H19N3O4
• Molecular Weight: 341.4 g/mol

Description

3-(2-oxo-3H-benzimidazol-1-yl)propyl 2-ethoxypyridine-3-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-(2-oxo-3H-benzimidazol-1-yl)propyl 2-ethoxypyridine-3-carboxylate involves its ability to scavenge free radicals and inhibit the activity of inflammatory enzymes. It has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
Studies have shown that this compound can significantly reduce oxidative stress and inflammation in various animal models. It has also been found to improve cognitive function and memory in Alzheimer's disease models. Additionally, it has been shown to inhibit cancer cell growth and induce apoptosis in various cancer cell lines.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-(2-oxo-3H-benzimidazol-1-yl)propyl 2-ethoxypyridine-3-carboxylate in lab experiments is its ability to exhibit potent antioxidant and anti-inflammatory properties. However, one of the limitations is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for the study of 3-(2-oxo-3H-benzimidazol-1-yl)propyl 2-ethoxypyridine-3-carboxylate. Firstly, further studies are needed to fully elucidate its mechanism of action and potential therapeutic applications. Additionally, the development of more efficient synthesis methods and the optimization of its physicochemical properties could improve its potential for use in various fields of scientific research. Finally, the use of this compound as a potential lead compound for the development of novel drugs with improved efficacy and safety profiles is an area of great interest.

Synthesis Methods

The synthesis of 3-(2-oxo-3H-benzimidazol-1-yl)propyl 2-ethoxypyridine-3-carboxylate involves the condensation of 2-ethoxypyridine-3-carboxylic acid with 1,2-diaminobenzene in the presence of a coupling reagent. The resulting intermediate is then reacted with ethyl chloroformate to obtain the final product.

Scientific Research Applications

3-(2-oxo-3H-benzimidazol-1-yl)propyl 2-ethoxypyridine-3-carboxylate has been extensively studied for its potential applications in various fields of scientific research. It has been shown to exhibit significant antioxidant, anti-inflammatory, and anticancer properties. Additionally, it has been found to have potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.